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Introduction

Copper(l) antimonide, with the chemical formula CusSb, is an intermetallic compound that has
garnered interest in various scientific and technological fields. As a member of the copper-
antimony binary system, it exhibits properties that make it relevant in materials science,
electronics, and potentially in specialized applications within drug development, such as in the
formulation of novel delivery systems or as a component in certain medical devices. This
technical guide provides a comprehensive overview of the chemical formula, properties, and
experimental protocols related to copper(l) antimonide.

Chemical Formula and Structure

The accepted chemical formula for copper(l) antimonide is CusSb. It is a distinct phase in the
copper-antimony system and should not be confused with other copper antimonide
compounds like CuzSb or CusShz.[1][2]

Copper(l) antimonide is known to exist in at least two polymorphic forms: a low-temperature
orthorhombic phase and a high-temperature cubic phase.[3] The low-temperature phase is the
most commonly studied and possesses an orthorhombic crystal structure belonging to the
Pmmn space group (No. 59).[3]

Table 1: Crystallographic Data for Orthorhombic CusSb
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Parameter Value Reference
Crystal System Orthorhombic [3]
Space Group Pmmn [3]
, a=434A b=498A c=
Lattice Parameters [3]
5.50 A
Unit Cell Volume 119.02 A3 [3]
Density 8.72 g/lcm3 [3]

Physicochemical Properties

Copper(l) antimonide exhibits a range of properties characteristic of intermetallic compounds.
Its metallic nature is confirmed by both theoretical calculations and experimental observations.

Table 2: Physical and Electronic Properties of CuszSb

Property Value Reference
Appearance Metallic gray or black crystal [2]
Band Gap 0.00 eV (metallic) [3]
Electrical Resistivity (at room

0.43 mQ-cm [3]
temperature)
Thermopower (at 600 K) ~50 uV/K [3]

Soluble in concentrated
Solubility hydrochloric acid and [2]

antimonic acid chloride

Mechanical Properties

Experimental data on the mechanical properties of bulk CusSb are not extensively available in
the literature. However, first-principles calculations and studies on related copper alloys provide
some insights. For many intermetallic compounds, properties such as bulk modulus, shear
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modulus, Young's modulus, and Poisson's ratio are key indicators of their mechanical behavior.
[4][5][6] Further experimental investigation is required to fully characterize the mechanical
properties of CusSb.

Experimental Protocols
Synthesis of Bulk Copper(l) Antimonide

The synthesis of bulk copper(l) antimonide is typically achieved through a high-temperature
solid-state reaction between high-purity copper and antimony. The following protocol is a
generalized procedure based on available literature.[2][7]

Materials and Equipment:

High-purity copper powder or pieces

High-purity antimony powder or pieces

Quartz tube

Vacuum sealing system

High-temperature tube furnace

Agate mortar and pestle
Procedure:
» Stoichiometric Weighing: Accurately weigh copper and antimony in a 3:1 molar ratio.

e Mixing: Thoroughly mix the elemental powders in an agate mortar and pestle under an inert
atmosphere to ensure homogeneity.

e Encapsulation: Transfer the mixed powder into a clean quartz tube.

e Evacuation and Sealing: Evacuate the quartz tube to a high vacuum (e.g., < 10~ torr) and
seal it using a torch.

» Heating Profile:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://srd.nist.gov/JPCRD/jpcrd57.pdf
https://www.sonelastic.com/en/fundamentals/tables-of-materials-properties/non-ferrous-metals.html
https://www.mdpi.com/2075-4701/12/6/959
https://www.researchgate.net/figure/Experimental-setup-for-wetting-experiments_fig1_235664103
https://pmc.ncbi.nlm.nih.gov/articles/PMC4495028/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3365151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Place the sealed ampoule in a programmable tube furnace.

o Slowly heat the ampoule to a temperature above the melting point of antimony (631 °C)
but below the peritectic decomposition temperature of CusSb to ensure a reaction in the
liquid-solid state. A temperature in the range of 650-700 °C is often employed.

o Hold at this temperature for an extended period (e.g., 24-48 hours) to allow for complete
reaction and homogenization. Gentle rocking or tilting of the furnace can aid in mixing.

o Annealing: After the initial reaction, the sample should be annealed at a temperature below
the solidus line to promote the formation of the desired low-temperature orthorhombic phase.
Based on the Cu-Sb phase diagram, an annealing temperature around 400-450 °C for
several days to weeks is recommended.[7]

e Cooling: Slowly cool the furnace to room temperature. Quenching from high temperatures is
generally avoided as it may not stabilize the desired phase.[7]

o Characterization: The resulting ingot can be characterized using various techniques to
confirm the formation of the CusSb phase.

Characterization Techniques

A suite of analytical techniques is essential to confirm the synthesis and characterize the
properties of copper(l) antimonide.

Table 3: Experimental Characterization Methods for CusSb
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Technique

Purpose

Powder X-ray Diffraction (XRD)

To identify the crystal structure, phase purity,

and determine lattice parameters.

Scanning Electron Microscopy (SEM)

To observe the surface morphology and

microstructure of the synthesized material.

Energy-Dispersive X-ray Spectroscopy (EDX)

To determine the elemental composition and

confirm the stoichiometry of the compound.

Differential Thermal Analysis (DTA)

To study the phase transitions and thermal

stability of the compound.

Four-Probe Resistivity Measurement

To measure the electrical resistivity as a function

of temperature.

Seebeck Coefficient Measurement

To determine the thermopower of the material.

Visualizations
Synthesis Workflow

The following diagram illustrates the general workflow for the solid-state synthesis of copper(l)

antimonide.

Preparation

Reaction Post-Processing & Analysis
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Synthesis Workflow for Copper(l) Antimonide

Crystal Structure Visualization

The following diagram provides a simplified 2D representation of the connectivity in the

orthorhombic crystal structure of CusSb, highlighting the coordination environment.
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Simplified Coordination in CusSb

Conclusion

Copper(l) antimonide (CusSb) is an intermetallic compound with well-defined structural and
physicochemical properties. The synthesis of this material is achievable through standard solid-
state chemistry techniques, and its characterization relies on a combination of diffraction,
microscopy, and thermal analysis methods. While its electronic and thermal transport
properties have been investigated, a more thorough experimental determination of its
mechanical properties is warranted. This guide provides a foundational understanding for
researchers and professionals working with or interested in the applications of copper(l)
antimonide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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